2,5-Dimethyl-2,5-diphenylhexane

• CAS RN: 17648-05-4
• Molecular Formula: C20H26
• Molecular Weight: 266.4 g/mol
• IUPAC Name: (2,5-dimethyl-5-phenylhexan-2-yl)benzene
• InChI: InChI=1S/C20H26/c1-19(2,17-11-7-5-8-12-17)15-16-20(3,4)18-13-9-6-10-14-18/h5-14H,15-16H2,1-4H3
• InChI Key: LVJSKCGXEVPUCH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC(C)(C)C1=CC=CC=C1)C2=CC=CC=C2

Description

2,5-Dimethyl-2,5-diphenylhexane is a useful research compound. Its molecular formula is C20H26 and its molecular weight is 266.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A convenient synthesis into 3,3-dimethyl indan-1-one is via the acid catalysed cyclisation of phenylisobutyric acid. The phenylisobutyric acid may be prepared by reaction of neophylchloride with magnesium followed by carbon dioxide under known conditions. Typically, one obtains phenylisobutyric acid in admixture with an unwanted coupling product 2,5-dimethyl-2,5-diphenyl hexane.